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Compound of Interest

Compound Name: 4-Bromo-2-methylaniline

Cat. No.: B145978 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Researchers,

Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 4-Bromo-2-methylaniline (CAS No. 583-75-5). Adherence to these guidelines is

paramount to ensure personal safety and minimize environmental impact. This substance is

harmful if swallowed, inhaled, or in contact with skin, and causes serious eye and skin irritation.

[1][2]

Key Safety Data at a Glance
A thorough understanding of the physicochemical and toxicological properties of 4-Bromo-2-
methylaniline is the foundation of safe laboratory practices. The following table summarizes

essential quantitative data for quick reference.
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Property Value Source

Molecular Formula C7H8BrN [1]

Molecular Weight 186.05 g/mol [1]

Melting Point 57-59 °C (lit.)

Boiling Point 240 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Hazard Classifications

Acute Toxicity 4 (Oral, Dermal,

Inhalation), Skin Irritation 2,

Eye Irritation 2, Specific Target

Organ Toxicity - Single

Exposure 3 (Respiratory

system)

[3]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to Personal Protective Equipment is mandatory to prevent exposure.

The following table outlines the minimum required PPE for handling 4-Bromo-2-methylaniline.
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Always inspect gloves

for integrity before use.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Face Face shield

Required when there is a risk

of splashing or when handling

larger quantities.

Body Laboratory coat

A standard lab coat is required.

For tasks with a higher risk of

splashes, a chemical-resistant

apron over the lab coat is

recommended.

Respiratory Dust mask (N95 or equivalent)

Use when handling the solid

form to avoid inhalation of dust

particles. Work should be

conducted in a well-ventilated

area or a chemical fume hood.

[3][4]

Procedural Guidance: From Receipt to Disposal
The following workflow provides a step-by-step guide for the safe handling of 4-Bromo-2-
methylaniline.
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Receiving and Unpacking

Secure Storage

Inspect container integrity

Pre-Handling Checks

Store in a cool, dry, well-ventilated area

Handling and Use

Don appropriate PPE

Post-Handling Decontamination

Work in a fume hood

Waste Collection

Clean work area

Disposal

Segregate waste
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Figure 1. Step-by-step workflow for handling 4-Bromo-2-methylaniline.

Experimental Protocol: General Handling Procedure
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Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is

clean and uncluttered. Verify that all necessary PPE is available and in good condition.

Weighing and Transfer: When weighing the solid, use a draft shield or conduct the operation

within a fume hood to prevent the dispersal of dust. Use appropriate tools (e.g., spatulas) for

transferring the chemical.

In Case of a Spill: In the event of a small spill, carefully sweep up the solid material, avoiding

dust generation, and place it in a designated, labeled waste container.[3] For larger spills,

evacuate the area and follow your institution's emergency procedures.

First Aid:

If Swallowed: Rinse mouth and seek immediate medical attention.

If on Skin: Immediately wash the affected area with plenty of soap and water.[3] Remove

contaminated clothing.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[3]

Disposal Plan
Proper disposal of 4-Bromo-2-methylaniline and its containers is critical. All waste material

must be treated as hazardous.

Chemical Waste: Collect all solid and liquid waste containing 4-Bromo-2-methylaniline in a

clearly labeled, sealed, and appropriate container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and pipette tips, must also be disposed of as hazardous waste.

Disposal Route: Dispose of contents and containers to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3] Do not dispose of down the drain.
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Hierarchy of Controls for Chemical Safety
To ensure the highest level of safety, a hierarchical approach to risk mitigation should be

implemented. This framework prioritizes the most effective control measures.

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Figure 2. Hierarchy of controls for managing chemical risks.

By implementing these comprehensive safety and handling procedures, researchers and

scientists can effectively mitigate the risks associated with 4-Bromo-2-methylaniline, fostering

a secure and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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